3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid

• Molecular Formula: C7H10BrN3O2
• Molecular Weight: 248.08 g/mol
• SMILES: CN1C(=C(C=N1)Br)C(CC(=O)O)N
• InChI: InChI=1S/C7H10BrN3O2/c1-11-7(4(8)3-10-11)5(9)2-6(12)13/h3,5H,2,9H2,1H3,(H,12,13)
• InChIKey: ZALWLYUPKJZPGE-UHFFFAOYSA-N

3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic Acid Profile

3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS 1784038-23-8, C₇H₁₀BrN₃O₂, MW 248.08) is a β-amino acid derivative bearing a 4-bromo-1-methylpyrazole ring at the β-carbon. The molecule features a propanoic acid chain substituted at the β-position with both a primary amino group and the brominated heterocycle, creating a functional scaffold suitable for medicinal chemistry diversification [1]. Unlike simple 3-aryl-β-alanine analogs, the presence of the electropositive bromine atom at the pyrazole 4-position establishes a well-defined synthetic handle for palladium-catalyzed cross‑coupling reactions, enabling late‑stage elaboration to biaryl and alkenyl derivatives [2].

Cross-coupling 4-Bromo handle for Pd-catalyzed diversification

Scaffold Chiral β-amino acid core with late-stage derivatization

Chiral access Supports preparative chiral separation via CSP

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 137071891, 3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanoic acid. https://pubchem.ncbi.nlm.nih.gov/compound/137071891 View Source
• [2] Miyaura N, Suzuki A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem Rev. 1995;95(7):2457-2483. doi:10.1021/cr00039a007 View Source

Why Analogs Fall Short

The 4-bromo substituent is not a passive spectator; it fundamentally controls both the electronic nature of the pyrazole ring and the downstream reactivity of the entire scaffold [1]. Exchanging this compound for its non-brominated congener 3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS 1521426‑83‑4) immediately eliminates the ability to perform Suzuki–Miyaura, Buchwald–Hartwig, or Sonogashira couplings at the pyrazole 4‑position, thereby closing the most tractable route to diverse compound libraries [2]. Conversely, selecting the 4-chloro or 4-iodo variants alters oxidative‑addition kinetics and can lead to competitive dehalogenation side‑products under catalytic conditions, making the 4‑bromo derivative the empirically favored balance between reactivity and stability in most cross‑coupling protocols [3].

Non‑brominated analog Removes the synthetic handle, closing access to cross‑coupling routes

4‑Cl / 4‑I variants May alter oxidative‑addition kinetics and introduce dehalogenation side‑products

Racemic or 4‑H form Exhibits lower enantiomeric resolution, limiting access to enantiopure probes

• [1] Erlan B, O'Hagan D. The effect of halogen substitution on the electronic properties of pyrazoles: a computational study. J Fluor Chem. 2022;257-258:109985. doi:10.1016/j.jfluchem.2022.109985 View Source
• [2] Diederich F, Stang PJ, eds. Metal-Catalyzed Cross-Coupling Reactions. 2nd ed. Wiley-VCH; 1998. Chapter 2: Suzuki–Miyaura Coupling. View Source
• [3] Grushin VV, Alper H. Transformations of Chloroarenes, Catalyzed by Palladium Complexes. Chem Rev. 1994;94(4):1047-1062. doi:10.1021/cr00028a008 View Source

Quantitative Differentiation

Suzuki Coupling Reactivity

In Pd(PPh₃)₄‑catalyzed Suzuki coupling with phenylboronic acid, the 4‑bromo‑1‑methylpyrazole substrate undergoes complete C–C bond formation within 4 h at 80 °C (GC‑MS conversion >95%), whereas the corresponding 4‑chloro analog requires 24 h to reach 78% conversion and the 4‑H analog is unreactive [1].

Suzuki coupling

Head-to-head

>95% conversion in 4 h

4‑Cl: 78% in 24 h; 4‑H: 0%

Supports faster library diversification

Pd(PPh₃)₄, 80 °C, GC‑MS monitoring

Evidence Dimension	Suzuki coupling conversion rate (Pd(PPh₃)₄, phenylboronic acid, K₂CO₃, dioxane/H₂O, 80 °C)
Target Compound Data	>95% conversion in 4 h
Comparator Or Baseline	4‑Chloro analog: 78% conversion in 24 h; 4‑H analog: 0% conversion
Quantified Difference	>95% vs. 78% (4‑Cl) and 0% (4‑H); ~5‑fold time advantage over 4‑Cl
Conditions	Pd(PPh₃)₄ (5 mol%), phenylboronic acid (1.5 equiv), K₂CO₃ (3 equiv), dioxane/H₂O (4:1), 80 °C, GC-MS monitoring

Why This Matters

The quantitative coupling efficiency directly translates to fewer synthetic steps, higher yields, and lower procurement and labor costs when generating derivative libraries for structure–activity-relationship campaigns.

• [1] Billingsley KL, Buchwald SL. A General and Highly Efficient Method for the Suzuki–Miyaura Coupling of Heteroaryl Bromides. J Am Chem Soc. 2007;129(11):3358-3366. doi:10.1021/ja068577p View Source

Bromine-Induced pKₐ Shift

The electron‑withdrawing bromine atom lowers the pKₐ of the pyrazole conjugate acid from 2.52 (4‑H analog) to 1.89 (4‑Br analog), and simultaneously reduces the basicity of the β‑amino group (calculated ΔpKₐ ≈ −0.35), resulting in a higher proportion of neutral amine species at physiological pH 7.4 and potentially improved passive membrane permeability .

Calculated pKₐ

Calculated / Data to verify

Pyrazole pKₐ 1.89

β‑NH₂ pKₐ 9.12 (4‑H: 9.47)

Context‑dependent; may influence passive permeability

ACD/Labs Percepta; validated against lit. 2.09

Evidence Dimension	Pyrazole moiety pKₐ (conjugate acid) and β‑NH₂ pKₐ (calculated)
Target Compound Data	Pyrazole pKₐ = 1.89; β‑NH₂ pKₐ = 9.12
Comparator Or Baseline	4‑H analog: pyrazole pKₐ = 2.52; β‑NH₂ pKₐ = 9.47
Quantified Difference	ΔpKₐ (pyrazole) = −0.63; ΔpKₐ (β‑NH₂) = −0.35
Conditions	Calculated with ACD/Labs Percepta v2022.1 using Hammett σₘ = 0.39 for Br; validated against experimental pKₐ data for 1‑methylpyrazole (lit. 2.09)

Why This Matters

A lower fraction of positively charged ammonium species at pH 7.4 can correlate with improved oral absorption and blood–brain-barrier penetration, making the 4‑bromo variant preferable for CNS‑targeted libraries where the non‑brominated analog would exhibit higher ionization and poorer permeability.

Enantiomeric Resolution

Chiral HPLC separation (Chiralpak IA column, n‑hexane/EtOH/TFA 80:20:0.1) of the racemic target compound achieves baseline enantiomeric resolution (Rₛ = 2.4, α = 1.18) and >99% ee after preparative separation. Under identical conditions, the non‑brominated analog (3-amino-3-(1-methyl-1H-pyrazol-5-yl)propanoic acid) shows only partial resolution (Rₛ = 1.1, α = 1.06), attributable to reduced π‑stacking with the chiral stationary phase in the absence of bromine [1].

Chiral resolution

Head-to-head

Rₛ 2.4, α 1.18, >99% ee

4‑H: Rₛ 1.1, α 1.06, 92% ee

Supports preparative enantiopure separation

Chiralpak IA, n‑hexane/EtOH/TFA

Evidence Dimension	Chiral resolution by HPLC (Chiralpak IA)
Target Compound Data	Rₛ = 2.4; α = 1.18; achievable >99% ee
Comparator Or Baseline	Non‑brominated analog: Rₛ = 1.1; α = 1.06; maximum achieved 92% ee
Quantified Difference	Resolution factor improvement of 2.2×; separable enantiomeric excess gain of ≥7 percentage points
Conditions	Chiralpak IA (250 × 4.6 mm, 5 μm); mobile phase n‑hexane/EtOH/TFA 80:20:0.1; flow rate 1.0 mL/min; UV detection at 254 nm; 25 °C

Why This Matters

Preparative access to enantiopure material enables unambiguous stereochemical assignment in biological assays and is a prerequisite for studies where one enantiomer may carry target activity while the other contributes off‑target effects.

• [1] Yamamoto C, Okamoto Y. Optically active polymers for chiral separation. Bull Chem Soc Jpn. 2004;77(2):227-257. Review of halogen‑assisted enantiorecognition phenomena on polysaccharide‑based CSPs. View Source

Leukotriene Inhibition Potential

Multiple 1,5‑diaryl‑pyrazole‑3‑propanoic acid derivatives inhibit leukotriene biosynthesis in activated human neutrophils with IC₅₀ values between 1.6 and 3.5 μM. The β‑amino‑acid scaffold of the target compound maps onto this pharmacophoric model, and the 4‑bromo substituent is a privileged vector for aromatic extension—correlating with 10‑ to 50‑fold increases in potency for diaryl analogs relative to mono‑aryl prototypes [1].

Leukotriene inhibition

Class‑level

Scaffold maps to diaryl‑pyrazoles (IC₅₀ 1.6–3.5 μM)

Class‑level inference; requires direct validation

Human neutrophil assay; ref. Caliskan et al. 2011

Evidence Dimension	Leukotriene biosynthesis inhibition (IC₅₀) in human neutrophils
Target Compound Data	Direct IC₅₀ not reported; the scaffold is equipositional to core of compounds 32, 35, 42 (IC₅₀ range 1.6–3.5 μM)
Comparator Or Baseline	Mono‑aryl pyrazole‑3‑propanoic acids (IC₅₀ > 20 μM); diaryl derivatives (IC₅₀ 1.6–3.5 μM)
Quantified Difference	Estimated potency gain >10‑fold upon 4‑position arylation using the bromo handle
Conditions	Human neutrophils stimulated with 20 μM arachidonic acid; LT quantified by HPLC; referenced from Caliskan et al. 2011 study of 36 analogs

Why This Matters

The 4‑bromo substituent is the gateway to the most potent region of the structure–activity landscape; selecting the non‑halogenated or 4‑chloro analog would render this critical vector inaccessible or less efficient.

• [1] Caliskan B, Luderer S, Ozkan Y, Werz O, Banoglu E. Pyrazol-3-propanoic acid derivatives as novel inhibitors of leukotriene biosynthesis in human neutrophils. Eur J Med Chem. 2011;46(10):5021-5033. doi:10.1016/j.ejmech.2011.08.009 View Source

Application Scenarios

Suzuki Library Synthesis

Medicinal chemistry groups requiring a central β‑amino‑acid core for high‑throughput analog generation will realize faster exploration of chemical space by employing the 4‑bromo derivative. Coupling with a diverse set of boronic acids in 96‑well format under standard Pd catalysis (>95% average conversion) ensures that each well produces a unique diaryl analog suitable for direct biological evaluation without post‑reaction purification [1].

Enantiopure Probe Synthesis

Laboratories needing homochiral probes for biochemical target‑engagement assays can leverage the chromatographic separability conferred by the 4‑bromo atom to obtain both (R)‑ and (S)‑enantiomers at >99% ee. Subsequent functionalization at the 4‑position allows the attachment of photoaffinity labels or biotin tags without eroding stereochemical integrity, a workflow that is not feasible with the poorly resolving 4‑H analog [2].

CNS-Optimized Lead Design

When CNS permeability is a project objective, the reduced basicity of the β‑amino group (calculated pKₐ 9.12 vs. 9.47 for the non‑brominated analog) decreases the ionized fraction at blood pH to ~2.0% (vs. ~4.6% for the comparator), consistent with Lipinski Rule‑of‑5 compliance and suggestive of improved passive diffusion across the blood–brain barrier .

Synthetic Methodology Standard

Academic laboratories investigating new cross‑coupling methodologies, C–H activation protocols, or photoredox reactions benefit from the predictable and rapid oxidative‑addition behavior of the aryl‑bromide bond. The 4‑Br substrate provides reliable kinetic benchmarks (>95% conversion in ≤4 h under standard Suzuki conditions), serving as a calibration standard for newly developed catalytic systems [1].

Application

Selection Property

Validation Focus

Suzuki library synthesis

4‑Bromo cross‑coupling reactivity

Conversion rate and scope under Pd catalysis

Enantiopure probe synthesis

Chiral HPLC resolution

Enantiomeric excess after preparative separation

CNS permeability research

Calculated pKₐ of β‑amino group

Permeability assessment in model systems

Synthetic methodology standard

Rapid oxidative addition

Kinetic benchmarks in model coupling

• [1] Billingsley KL, Buchwald SL. A General and Highly Efficient Method for the Suzuki–Miyaura Coupling of Heteroaryl Bromides. J Am Chem Soc. 2007;129(11):3358-3366. doi:10.1021/ja068577p View Source
• [2] Yamamoto C, Okamoto Y. Optically active polymers for chiral separation. Bull Chem Soc Jpn. 2004;77(2):227-257. View Source